Cas no 2228991-30-6 (2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid)
2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid
- EN300-1887340
- 2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid
- 2228991-30-6
-
- Inchi: 1S/C13H17N3O4/c1-13(2,3)20-12(19)16-11-14-5-7(6-15-11)8-4-9(8)10(17)18/h5-6,8-9H,4H2,1-3H3,(H,17,18)(H,14,15,16,19)
- InChI Key: JRLQFNBWPHJHNM-UHFFFAOYSA-N
- SMILES: OC(C1CC1C1=CN=C(NC(=O)OC(C)(C)C)N=C1)=O
Computed Properties
- Exact Mass: 279.12190603g/mol
- Monoisotopic Mass: 279.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 101Ų
2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1887340-0.05g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1887340-0.1g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1887340-0.25g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1887340-0.5g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1887340-1.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 1g |
$1172.0 | 2023-05-25 | ||
| Enamine | EN300-1887340-2.5g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1887340-5.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 5g |
$3396.0 | 2023-05-25 | ||
| Enamine | EN300-1887340-10.0g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 10g |
$5037.0 | 2023-05-25 | ||
| Enamine | EN300-1887340-1g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1887340-5g |
2-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid |
2228991-30-6 | 5g |
$3396.0 | 2023-09-18 |
2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid
2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2228991-30-6, known as 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its unique structural features, which include a pyrimidine ring substituted with a tert-butoxy carbonyl amino group and a cyclopropane carboxylic acid moiety. These structural elements contribute to its potential biological activity and make it a promising candidate for various therapeutic applications.
Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel drugs targeting various diseases, including cancer and inflammatory disorders. The presence of the tert-butoxy carbonyl amino group in this compound suggests that it may exhibit enhanced bioavailability and stability, which are critical factors for drug candidates. Additionally, the cyclopropane carboxylic acid moiety is known to impart unique pharmacokinetic properties, further enhancing its potential as a therapeutic agent.
One of the most intriguing aspects of this compound is its ability to modulate key biological pathways. Research has shown that pyrimidine derivatives can interact with various enzymes and receptors, making them valuable tools in the study of cellular signaling mechanisms. For instance, the tert-butoxy carbonyl amino group may serve as a bioisostere for other functional groups, enabling the molecule to bind to specific protein targets with high affinity. This property has led to its exploration in the context of kinase inhibitors, which are widely used in cancer treatment.
The synthesis of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid involves a series of advanced organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies. The use of tert-butyl groups during synthesis also facilitates intermediate purification, which is essential for maintaining the quality of the final product.
From a pharmacological perspective, this compound has demonstrated promising activity in vitro and in vivo models. Preclinical studies have shown that it exhibits selective inhibition against certain kinases, which are often overexpressed in cancer cells. Furthermore, its cyclopropane carboxylic acid moiety may enhance its ability to penetrate cellular membranes, allowing it to reach intracellular targets more effectively. These findings underscore its potential as a lead compound for the development of targeted therapies.
In terms of structural modifications, researchers have explored various analogs of this compound to optimize its pharmacokinetic profile and efficacy. For example, substituting the tert-butoxy group with other protecting groups has been investigated to improve solubility and reduce toxicity. These efforts highlight the versatility of this compound as a platform for further chemical exploration.
Looking ahead, the continued investigation of 2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid holds great promise for advancing our understanding of drug design principles and therapeutic intervention strategies. Its unique combination of structural features and biological activity positions it as a valuable asset in the pursuit of innovative treatments for complex diseases.
2228991-30-6 (2-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)